N-(2-methyl-4,5-dimethoxyphenyl)cinnamamide

• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• IUPAC Name: N-(4,5-dimethoxy-2-methylphenyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C18H19NO3/c1-13-11-16(21-2)17(22-3)12-15(13)19-18(20)10-9-14-7-5-4-6-8-14/h4-12H,1-3H3,(H,19,20)
• InChI Key: KCQYRHVRINHAGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1NC(=O)C=CC2=CC=CC=C2)OC)OC

Description

N-(2-methyl-4,5-dimethoxyphenyl)cinnamamide is a useful research compound. Its molecular formula is C18H19NO3 and its molecular weight is 297.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,5-dimethoxy-2-methylaniline (40.1 g), pyridine (48.5 ml), and acetone (350 ml), cinnamoyl chloride (44.0 g) was added dropwise at room temperature over 15 minutes. After allowing to react at room temperature for 2 hours, water (15 ml) was added and the mixture was stirred for 20 minutes. The solvent was distilled off under reduced pressure, and the residue was dissolved in chloroform, followed by washing with 1N HCl, 1N caustic soda and water in this order, and drying. Chloroform was evaporated. Precipitated crystals were collected by filtration with ether. 69.8 g of the title compound was obtained as yellow crystals (97.8%).